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Compound of Interest

Compound Name: AMG8380

Cat. No.: B15587400

Essential Safety and Handling Guide for AMG8380

Disclaimer: A specific Safety Data Sheet (SDS) for AMG8380 (CAS No. 1642112-32-0) is not
publicly available. The following guidance is based on best practices for handling novel, potent,
bioactive research compounds with unknown comprehensive hazard profiles. All procedures
should be conducted with the assumption that AMG8380 is hazardous. A thorough risk
assessment should be performed by the user before handling this compound.

AMG8380 is an orally active, less active enantiomer of AMG8379, and it serves as a negative
control. It is identified as an inhibitor of the human and mouse voltage-gated sodium channel
NaV1.7. As a bioactive compound, it requires careful handling to minimize exposure.

Property Value

Chemical Formula C25H16CIF2N305S
Molecular Weight 543.93 g/mol

CAS Number 1642112-32-0
Known Activity Inhibitor of NaVv1.7

Personal Protective Equipment (PPE)
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Safety Operating Guide

Check Availability & Pricing

The selection of appropriate PPE is crucial for minimizing exposure. The level of protection

should be based on a risk assessment of the specific procedures being performed. For a

potent compound like AMG8380, especially in powder form, stringent measures are

recommended.

Activity

Recommended PPE

Rationale

Receiving and Unpacking

- Lab coat- Safety glasses with

side shields- Nitrile gloves

Protects against incidental
contact with potentially

contaminated packaging.

Weighing and Dispensing
(Powder)

- Full-face powered air-
purifying respirator (PAPR) or
a certified fume hood/glove
box- Disposable solid-front lab
coat with tight cuffs- Double
nitrile gloves- Safety goggles
(if not using a full-face

respirator)

High risk of aerosolization and
inhalation of potent powders.
[1] Full respiratory and skin

protection is essential.

Solution Preparation

- Chemical fume hood- Lab
coat- Safety glasses with side
shields or chemical splash

goggles- Nitrile gloves

Reduces the risk of inhalation
of vapors and protects against

splashes.[1]

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-
Appropriate chemical-resistant

gloves

Focuses on preventing skin
and eye contact during

experimental procedures.

General Laboratory Operations

- Lab coat- Safety glasses-

Nitrile gloves

Standard laboratory practice to
protect against incidental

contact.[1]

Operational and Disposal Plans

A systematic approach to handling potent research compounds is essential for safety.[1] The

following procedural guidance outlines the key stages from receipt to disposal.
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Receiving and Storage

 Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.
e Log: Log the compound into your chemical inventory system.

o Store: Store in a cool, dry, and well-ventilated area, away from incompatible materials. The
container should be clearly labeled and stored in secondary containment.[2]

Experimental Protocols: Handling Procedures

Weighing of Powdered Compound:

o Perform all weighing operations within a certified chemical fume hood, ventilated balance
enclosure, or glove box to contain any airborne particles.

o Wear the appropriate PPE as detailed in the table above.

o Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.
Solution Preparation:

e Conduct all solution preparation within a chemical fume hood.[1]

¢ Add the solvent to the powdered compound slowly to avoid splashing.

o Ensure the container is sealed before removing it from the fume hood.

Disposal Plan

Proper disposal of AMG8380 and contaminated materials is critical to prevent environmental
contamination and accidental exposure.

o Waste Segregation: All waste contaminated with AMG8380 should be treated as hazardous
waste. This includes empty containers, used PPE, and any absorbent materials from spills.

e Solid Waste:
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o Collect all contaminated solid waste (e.g., gloves, wipes, disposable lab coats) in a
dedicated, clearly labeled, and sealed hazardous waste bag or container.

e Liquid Waste:

o Collect all liquid waste containing AMG8380 in a sealed, leak-proof, and clearly labeled
hazardous waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.
» Labeling and Storage of Waste:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name
"AMG8380".

o Store waste containers in a designated satellite accumulation area.
e Disposal Request:

o Follow your institution's procedures for the disposal of hazardous chemical waste. This
typically involves contacting the Environmental Health and Safety (EHS) office for pickup.

Visual Workflow and Safety Diagrams
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Figure 1: AMG8380 Handling Workflow

Click to download full resolution via product page

Caption: Logical workflow for handling AMG8380.
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Figure 2: Recommended PPE for AMG8380

Click to download full resolution via product page

Caption: Recommended PPE for handling AMG8380.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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